3-(4-Tert-butylphenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione

• IUPAC Name: [2-(4-tert-butylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.5]dec-1-en-4-yl]-(4-methylphenyl)methanone
• InChI: InChI=1S/C26H30N2OS/c1-18-8-10-20(11-9-18)23(29)28-24(30)22(27-26(28)16-6-5-7-17-26)19-12-14-21(15-13-19)25(2,3)4/h8-15H,5-7,16-17H2,1-4H3
• InChI Key: MFWUTVULOMLQEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2C(=S)C(=NC23CCCCC3)C4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C26H30N2OS
• Molecular Weight: 418.6 g/mol

Description

3-(4-Tert-butylphenyl)-1-(4-methylbenzoyl)-1,4-diazaspiro[4.5]dec-3-ene-2-thione is a novel compound that has attracted significant attention from the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known for its unique structure and promising pharmacological properties, making it a subject of interest for researchers worldwide.

Scientific Research Applications

• Chemical Synthesis and Structural Analysis :

  • Chiaroni et al. (2000) reported the synthesis of related 5-oxa-2,6-diazaspiro compounds through a stereospecific [3+2] cycloaddition, demonstrating their potential in organic synthesis and structural diversity (Chiaroni, Riche, Rigolet, Mélot, & Vebrel, 2000).

• Antimicrobial and Antifungal Applications :

  • Thanusu, Kanagarajan, and Gopalakrishnan (2011) synthesized ethyl 7,9-diaryl-1,4-diazaspiro[4.5]dec-9-ene-6-carboxylates, exhibiting promising antimicrobial activities against clinically isolated microorganisms (Thanusu, Kanagarajan, & Gopalakrishnan, 2011).

• Potential in Antiviral Drug Development :

  • Apaydın, Cesur, Stevaert, Naesens, and Cesur (2019) explored 1‐thia‐4‐azaspiro[4.5]decan‐3‐ones as potential inhibitors against human coronavirus, highlighting their significance in antiviral drug development (Apaydın, Cesur, Stevaert, Naesens, & Cesur, 2019).

• Application in Cancer Research :

  • Fleita, Sakka, and Mohareb (2013) investigated a series of triazaspiro[4.5]dec-8-ene benzylidine derivatives as potential inhibitors for epidermal growth factor receptor, suggesting their use in anti-breast cancer therapies (Fleita, Sakka, & Mohareb, 2013).

• Analgesic Activity :

  • Cohen, Banner, and Lopresti (1978) explored the analgesic properties of 2-Amino-7-oxa-3-thia-1-azaspiro[5,5]undec-1-enes, indicating their potential in pain management (Cohen, Banner, & Lopresti, 1978).

• Antidiabetic Applications :

  • Flefel, El-Sofany, Al-Harbi, and El-Shahat (2019) developed spirothiazolidines analogs showing significant anticancer and antidiabetic activities, presenting a new avenue for antidiabetic drug development (Flefel, El-Sofany, Al-Harbi, & El-Shahat, 2019).